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Introduction
Thp2 (THO complex protein 2) is a key component of the evolutionarily conserved THO

complex in Saccharomyces cerevisiae. The THO complex is an integral part of the larger

Transcription-Export (TREX) complex, which plays a crucial role in coupling mRNA

transcription, processing, and nuclear export. Understanding the protein-protein interactions of

Thp2 is vital for elucidating the mechanisms of gene expression and its regulation. Co-

immunoprecipitation (co-IP) followed by mass spectrometry (MS) is a powerful technique to

identify and quantify the interacting partners of a protein of interest within its native cellular

environment. These application notes provide a detailed protocol for the co-

immunoprecipitation of Thp2 and its interacting partners in yeast, along with methods for data

analysis and visualization of the interaction network.

Data Presentation: Thp2 Interaction Partners
Co-immunoprecipitation of a tagged Thp2 protein from yeast cell lysates, followed by mass

spectrometry, would be expected to enrich for other components of the THO and TREX

complexes. The following table summarizes the core interacting partners of Thp2, as

established by prior research, which would be the expected primary hits in a co-IP/MS
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experiment. Quantitative data from large-scale yeast interactome studies can provide further

evidence and relative abundance of these interactors.

Interacting Protein Complex Association Function

Hpr1 THO Complex

Transcription elongation,

prevents transcription-

associated recombination.

Mft1 THO Complex

Component of the THO

complex, involved in

transcription elongation.

Tho2 THO Complex
Scaffold protein of the THO

complex.

Sub2 TREX Complex

RNA-dependent

ATPase/helicase, involved in

mRNA splicing and export.

Yra1 TREX Complex
RNA-binding protein, acts as

an adaptor for mRNA export.

Tex1 TREX Complex
Component of the TREX

complex.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the interaction pathway of Thp2 within the TREX complex and

the experimental workflow for Thp2 co-immunoprecipitation.
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Thp2 Interaction Pathway within the TREX Complex
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Caption: Thp2 and its direct partners in the THO/TREX complex.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1575679?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thp2 Co-Immunoprecipitation Workflow

Yeast Culture Expressing Tagged-Thp2

Cell Lysis (e.g., glass beads)

Clarification of Lysate (Centrifugation)

Incubation with Anti-Tag Antibody

Capture with Protein A/G Beads

Washing Steps (Remove non-specific binders)

Elution of Protein Complexes

Analysis (SDS-PAGE, Western Blot, Mass Spectrometry)
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To cite this document: BenchChem. [Application Notes and Protocols for Analyzing Thp2
Protein Interactions with Co-Immunoprecipitation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1575679#analyzing-thp2-protein-
interactions-with-co-ip]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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